Cas no 2386707-03-3 (6-methyl-3-azabicyclo3.2.0heptane)

• Product Name: 6-methyl-3-azabicyclo3.2.0heptane
• CAS No: 2386707-03-3
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD32691835
• CID: 5668217
• PubChem ID: 76136241
• Update Time: 2025-05-26

6-methyl-3-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 2386707-03-3
• 6-methyl-3-azabicyclo[3.2.0]heptane
• EN300-26979420
• SCHEMBL15242613
• 6-methyl-3-azabicyclo3.2.0heptane

• MDL： MFCD32691835
• Inchi： 1S/C7H13N/c1-5-2-6-3-8-4-7(5)6/h5-8H,2-4H2,1H3
• InChI Key： QDGXELOERUPVID-UHFFFAOYSA-N
• SMILES： N1CC2CC(C)C2C1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 6-methyl-3-azabicyclo3.2.0heptane

Exploring the Chemistry and Applications of 6-methyl-3-azabicyclo[3.2.0]heptane (CAS No. 2386707-03-3)

In the realm of organic chemistry, 6-methyl-3-azabicyclo[3.2.0]heptane (CAS No. 2386707-03-3) stands out as a structurally intriguing compound with potential applications in pharmaceuticals, agrochemicals, and materials science. This bicyclic amine, characterized by its unique azabicyclo framework, has garnered attention for its role as a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the demand for novel heterocyclic compounds and nitrogen-containing scaffolds.

The compound’s molecular structure features a fused ring system combining a five-membered and a four-membered ring, with a nitrogen atom at the bridgehead position. This configuration imparts significant steric strain and electronic effects, making it a fascinating subject for computational and experimental studies. Recent advancements in catalysis and green chemistry have further highlighted its utility in sustainable synthesis, aligning with global trends toward eco-friendly chemical processes.

One of the most searched questions about 6-methyl-3-azabicyclo[3.2.0]heptane revolves around its synthetic routes and industrial scalability. Chemists are particularly interested in optimizing its production using microwave-assisted synthesis or flow chemistry, techniques that reduce reaction times and waste. Additionally, its potential as a pharmacophore in drug discovery—especially for targeting central nervous system (CNS) disorders—has sparked discussions in academic forums and patent literature.

From an SEO perspective, keywords like "azabicyclic compounds," "CAS 2386707-03-3 supplier," and "6-methyl-3-azabicyclo[3.2.0]heptane synthesis" are frequently queried, reflecting the compound’s commercial and research relevance. Analysts note a rising trend in searches for "nitrogen heterocycles in drug design," underscoring the intersection of this compound with cutting-edge medicinal chemistry.

In material science, the rigidity of the azabicyclo[3.2.0]heptane core offers opportunities for designing high-performance polymers or ligands for catalysis. Its incorporation into metal-organic frameworks (MOFs) is another area of exploration, leveraging its ability to modulate porosity and stability. These applications resonate with the growing interest in smart materials and sustainable technologies.

To address common user queries: While 6-methyl-3-azabicyclo[3.2.0]heptane is not yet a household name, its derivatives are being investigated for bioactivity and selective binding properties. Safety data and regulatory status remain critical considerations, with researchers emphasizing toxicity studies and environmental impact assessments before large-scale use.

In summary, 6-methyl-3-azabicyclo[3.2.0]heptane (CAS No. 2386707-03-3) exemplifies the innovation driving modern chemistry. Its multifaceted applications—from drug development to advanced materials—make it a compound to watch in the coming years, as science continues to unlock its full potential.